Cas no 1697810-24-4 (4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl-
• CAS No: 1697810-24-4
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5275102
• Update Time: 2025-07-08

4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl-

• Inchi： 1S/C11H16N2O3/c1-4-8(16-5-2)10-12-6-7(3)9(13-10)11(14)15/h6,8H,4-5H2,1-3H3,(H,14,15)
• InChI Key： IPYAMKUTIQAGIA-UHFFFAOYSA-N
• SMILES： C1(C(OCC)CC)=NC=C(C)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl-

Introduction to 4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl- (CAS No. 1697810-24-4)

4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl-, identified by the CAS number 1697810-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in many bioactive molecules. The presence of functional groups such as a carboxylic acid moiety at the 4-position, an ethoxypropyl substituent at the 2-position, and a methyl group at the 5-position endows this molecule with unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The synthesis and characterization of 4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl- involve meticulous attention to detail to ensure high purity and yield. The carboxylic acid group at the 4-position can participate in various chemical reactions, including esterification, amidation, and condensation reactions, which are crucial for the development of novel pharmaceutical agents. The ethoxypropyl side chain introduces hydrophobicity and potential for interactions with biological targets, while the methyl group at the 5-position can influence electronic distribution and steric properties, thereby affecting the compound's overall bioactivity.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from pyrimidine scaffolds. Pyrimidines are integral components of nucleic acids (DNA and RNA) and have been widely used in the development of antiviral, anticancer, and antimicrobial drugs. The compound 4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl- represents an interesting derivative that could potentially exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. Its structural features make it a versatile building block for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential application in targeting specific biological pathways relevant to human health. For instance, pyrimidine derivatives have shown promise in inhibiting kinases and other enzymes that play a role in cancer progression. The ethoxypropyl group at the 2-position may facilitate binding to specific pockets on these enzymes, thereby modulating their activity. Additionally, the carboxylic acid moiety can be further functionalized to improve solubility or enhance binding affinity, depending on the desired therapeutic outcome.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates derived from pyrimidine cores. By systematically modifying substituents such as those present in 4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl-, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of these compounds. This approach has led to the discovery of several novel drugs that have entered clinical trials or are under investigation for various therapeutic indications.

The chemical synthesis of 4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl- typically involves multi-step reactions starting from commercially available pyrimidine precursors. Key steps include functional group transformations such as alkylation and esterification to introduce the desired substituents at specific positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve high selectivity and yield. The final product is then purified through techniques like recrystallization or column chromatography to ensure it meets pharmaceutical-grade standards.

In terms of biological activity, preliminary studies suggest that 4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl- may exhibit inhibitory effects on certain enzymes or receptors associated with inflammatory diseases and metabolic disorders. The ethoxypropyl group could interact with hydrophobic regions of biological targets, while the carboxylic acid moiety may participate in hydrogen bonding interactions. Further investigation is needed to elucidate its exact mechanism of action and potential therapeutic applications.

The compound's solubility profile is another critical factor that influences its suitability for pharmaceutical applications. Pyrimidine derivatives often exhibit limited water solubility due to their hydrophobic nature; however, modifications such as introducing polar functional groups can enhance solubility. In vitro studies have shown that derivatives with improved solubility tend to have better bioavailability and efficacy in animal models. Therefore, optimizing solubility parameters during drug development is essential for achieving desired clinical outcomes.

Future directions in research involving 4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl- may include exploring its potential as an intermediate in synthesizing more complex drug molecules or investigating its interactions with specific proteins using computational modeling techniques. High-throughput screening (HTS) could also be employed to identify new therapeutic applications by testing its activity against a wide range of biological targets.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. Compounds like 4-Pyrimidinecarboxylic acid, 2-(1-ethoxypropyl)-5-methyl- serve as valuable starting points for generating libraries of molecules with diverse biological activities. By leveraging modern synthetic methodologies and computational tools, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.